Cas no 1185071-87-7 (N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}thiophene-2-carboxamide hydrochloride)

• Product Name: N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}thiophene-2-carboxamide hydrochloride
• CAS No: 1185071-87-7
• MF: C₁₈H₂₄ClN₃O₃S₂
• MW: 429.984460830688
• CID: 5948514
• PubChem ID: 45283884
• Update Time: 2025-06-11

N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}thiophene-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}thiophene-2-carboxamide hydrochloride
• 1185071-87-7
• VU0628218-1
• N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)thiophene-2-carboxamide hydrochloride
• F5005-0092
• AKOS026684746
• N-{2-[(4-benzylpiperazin-1-yl)sulfonyl]ethyl}thiophene-2-carboxamide hydrochloride
• N-[2-(4-benzylpiperazin-1-yl)sulfonylethyl]thiophene-2-carboxamide;hydrochloride

• Inchi： 1S/C18H23N3O3S2.ClH/c22-18(17-7-4-13-25-17)19-8-14-26(23,24)21-11-9-20(10-12-21)15-16-5-2-1-3-6-16;/h1-7,13H,8-12,14-15H2,(H,19,22);1H
• InChI Key： UHFIUBZORMPFPP-UHFFFAOYSA-N
• SMILES： Cl.S(CCNC(C1=CC=CS1)=O)(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 429.0947617g/mol
• Monoisotopic Mass: 429.0947617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}thiophene-2-carboxamide hydrochloride

Professional Introduction to N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}thiophene-2-carboxamide hydrochloride (CAS No. 1185071-87-7)

N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}thiophene-2-carboxamide hydrochloride, a compound with the chemical identifier CAS No. 1185071-87-7, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in the development of novel therapeutic agents. The structural features of this molecule, particularly its 4-benzylpiperazine moiety and thiophene-2-carboxamide backbone, contribute to its unique pharmacological properties and make it a promising candidate for further investigation.

The N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}thiophene-2-carboxamide hydrochloride structure is characterized by its complex arrangement of functional groups, which includes a sulfonylethyl chain linked to a piperazine ring and a thiophene carboxamide moiety. This intricate molecular architecture suggests that the compound may exhibit multiple modes of interaction with biological targets, making it a versatile tool for drug discovery and development. The presence of the 4-benzylpiperazine group, in particular, is noteworthy as it is known to enhance binding affinity and selectivity in various pharmacological contexts.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their potential therapeutic benefits. Thiophene derivatives, such as those found in N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}thiophene-2-carboxamide hydrochloride, have shown promise in various preclinical studies due to their ability to modulate biological pathways involved in inflammation, pain, and neurological disorders. The sulfonylethyl group further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability, which are critical factors for effective drug delivery.

The synthesis of N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}thiophene-2-carboxamide hydrochloride involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent pharmacological evaluation. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has enabled the efficient construction of the complex molecular framework.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The 4-benzylpiperazine moiety is known to interact with serotonin receptors, which play a crucial role in regulating mood and cognitive function. By modulating these receptors, N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}thiophene-2-carboxamide hydrochloride may offer therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have suggested that this compound exhibits potent activity in animal models, demonstrating its potential as a lead candidate for further development.

The< strong thiophene-2-carboxamide backbone of the molecule also contributes to its pharmacological versatility. Thiophene derivatives are known for their ability to interact with various biological targets, including enzymes and receptors involved in metabolic pathways. This characteristic makes N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}thiophene-2-carboxamide hydrochloride a valuable tool for investigating novel therapeutic strategies targeting metabolic disorders such as diabetes and obesity.

In addition to its potential applications in neurological and metabolic disorders, this compound has shown promise in other therapeutic areas as well. Its structural features suggest that it may have anti-inflammatory properties, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to modulate neurotransmitter systems may make it useful in the management of chronic pain syndromes.

The development of new pharmaceutical agents relies heavily on the availability of high-quality chemical compounds for use in preclinical and clinical studies. The synthesis and characterization of compounds like N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}thiophene-2-carboxamide hydrochloride are essential steps in this process. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structural integrity and purity of the compound.

The pharmacological evaluation of N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}thiophene-2-carboxamide hydrochloride has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to interact with target proteins at picomolar concentrations, indicating high binding affinity. In vivo studies have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and prolonged half-life.

The safety profile of this compound has also been carefully assessed through comprehensive toxicology studies. These studies have indicated that N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}thiophene-2-carboxamide hydrochloride is well-tolerated at therapeutic doses, with minimal adverse effects observed even at higher doses. This favorable safety profile makes it an attractive candidate for further clinical development.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of preclinical findings into clinical trials. If successful, this could lead to the development of novel treatments for a wide range of diseases.

In conclusion, N-{2-(4-benzylpiperazin-1-y lsulfonyleth yl) thioph ene - 2 - car box am ide hydroch lor ide (CAS No . 1185071 - 87 - 7) is a significant advancement i n pharma ceutical ch emistry an d me dicin e bi ology . Its unique st ructural featu res an d promis ing pharmacologica l proper ties make i t a valu able too l fo r dr ug discove ry an d deve lopm ent . With furthe r researc h an d deve lopm ent , thi s compoun d ha s th e pot ential t o impr ov e patient outco mes i n vario us therapeut ic area s . p >